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Abstract: This document provides a comprehensive technical guide for researchers, chemists,

and drug development professionals on conducting nucleophilic substitution reactions on N-
Benzyl-2-bromopropanamide. This guide elucidates the underlying SN2 reaction mechanism,

details the critical parameters influencing reaction outcomes, and presents validated, step-by-

step protocols for the synthesis of diverse derivatives using various nucleophiles. The content

is structured to provide both theoretical understanding and practical, actionable methodologies,

emphasizing safety, efficiency, and reproducibility.

Introduction: The Significance of α-Haloamides in
Synthesis
N-Benzyl-2-bromopropanamide is a versatile electrophilic building block in organic synthesis.

As an α-haloamide, it features a bromine atom on the carbon adjacent to the amide carbonyl

group. This structural motif is particularly susceptible to nucleophilic substitution, making it a

valuable precursor for introducing a wide range of functional groups at the α-position. The

amide moiety itself is a common feature in biologically active molecules, and derivatives of this

scaffold have been explored for applications such as anticonvulsants.[1]
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The primary reaction pathway for this substrate is the bimolecular nucleophilic substitution

(SN2) reaction. The proximity of the electron-withdrawing amide carbonyl group can facilitate

this reaction, enhancing the electrophilicity of the α-carbon.[2] Understanding and controlling

the reaction conditions are paramount to achieving high yields and purity, particularly when

dealing with chiral centers, as is the case with N-Benzyl-2-bromopropanamide.

Reaction Mechanism and Stereochemistry
The substitution on N-Benzyl-2-bromopropanamide proceeds via a classic SN2 mechanism.

This is a single-step process where the incoming nucleophile attacks the electrophilic α-carbon

from the side opposite to the leaving group (bromide).[3][4]

Key Mechanistic Features:

Backside Attack: The nucleophile approaches the carbon atom at a 180° angle to the

carbon-bromine bond.[3]

Pentavalent Transition State: A transient, high-energy state is formed where the nucleophile

and the leaving group are both partially bonded to the α-carbon.

Inversion of Configuration: A crucial consequence of the SN2 mechanism at a chiral center is

the inversion of stereochemistry, often referred to as a Walden inversion.[3][5] If the starting

material is the (R)-enantiomer of N-Benzyl-2-bromopropanamide, the product will be the

(S)-enantiomer, and vice versa. An SN1 reaction, in contrast, would lead to racemization

through a planar carbocation intermediate.[3][6]

Caption: SN2 mechanism showing inversion of configuration.

Optimizing Reaction Conditions
The success of the nucleophilic substitution hinges on the careful selection of several key

parameters.

The Role of the Solvent
The choice of solvent is critical for an SN2 reaction. Polar aprotic solvents are strongly

recommended as they can dissolve the nucleophile while not solvating it so strongly as to

reduce its reactivity.[7][8]
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Polar Aprotic Solvents (Recommended): Dimethyl sulfoxide (DMSO), N,N-

Dimethylformamide (DMF), and acetonitrile (MeCN) are excellent choices.[7][9] They solvate

the cation of a salt (e.g., Na⁺ in NaN₃) but interact only weakly with the anionic nucleophile,

leaving it "naked" and highly reactive.[9][10] This can dramatically increase the reaction rate

compared to protic solvents.[7]

Polar Protic Solvents (Avoid): Solvents like water, methanol, or ethanol should generally be

avoided. They form strong hydrogen bonds with the nucleophile, creating a "solvent cage"

that significantly hinders its ability to attack the electrophile, thereby slowing the reaction.[8]

[9]

Nucleophile Selection
The rate of the SN2 reaction is directly proportional to the strength of the nucleophile.[9]

Strong Nucleophiles: Anionic nucleophiles are generally stronger than their neutral

counterparts. Good examples include azide (N₃⁻), thiolate (RS⁻), and cyanide (CN⁻).[11]

Neutral Nucleophiles: Neutral nucleophiles like ammonia or other amines can be used, but

they are less reactive than their anionic counterparts (amides).[12] Furthermore, their use

can lead to side reactions (see Protocol 2).

Temperature and Reaction Time
Most SN2 reactions on α-haloamides can be conducted at or slightly above room temperature

(20-50 °C). Higher temperatures can increase the reaction rate but may also promote side

reactions like elimination (E2), especially with sterically hindered or strongly basic nucleophiles.

[11] Reaction progress should be monitored by an appropriate technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine

the optimal reaction time.
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Nucleophile
Class

Example
Recommen
ded Solvent

Base (if
needed)

Typical
Temp.

Key
Considerati
ons

Azide
Sodium Azide

(NaN₃)
DMSO, DMF None Room Temp.

Azide is

highly toxic

and

potentially

explosive.

Handle with

care.[13]

Amines

Secondary

Amines,

Phthalimide

DMF,

Acetonitrile
K₂CO₃, Et₃N

Room Temp.

- 50°C

Primary

amines can

lead to over-

alkylation.[12]

Thiols
Thiophenol,

Cysteine
DMF, THF K₂CO₃, Et₃N Room Temp.

Thiol must be

deprotonated

to the more

nucleophilic

thiolate.[14]

Carboxylates
Sodium

Acetate
DMF, DMSO None 50 - 80°C

Weaker

nucleophile,

may require

elevated

temperatures.

Experimental Protocols
Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal

Protective Equipment (PPE), including safety glasses, lab coat, and gloves.
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Reaction

Workup

Isolation & Purification

1. Dissolve Substrate
& Nucleophile in

Polar Aprotic Solvent

2. Stir at
Specified Temperature

3. Monitor Progress
(e.g., TLC)

4. Quench Reaction
(e.g., add water)

5. Extract Product
into Organic Solvent

6. Wash Organic Layer
(Water, Brine)

7. Dry Organic Layer
(e.g., Na₂SO₄)

8. Concentrate
in vacuo

9. Purify
(e.g., Column Chromatography)

Click to download full resolution via product page

Caption: General experimental workflow for nucleophilic substitution.
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Protocol 1: Synthesis of N-Benzyl-2-azidopropanamide
This protocol utilizes sodium azide to install the versatile azide functional group, a precursor for

amines (via reduction) or triazoles (via click chemistry). The procedure is analogous to the well-

established synthesis of benzyl azide.[13][15]

Materials:

N-Benzyl-2-bromopropanamide (1.0 eq)

Sodium Azide (NaN₃) (1.5 eq)

Dimethyl Sulfoxide (DMSO)

Deionized Water

Diethyl Ether or Ethyl Acetate

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, add N-Benzyl-2-
bromopropanamide (1.0 eq) and dissolve it in DMSO (approx. 5-10 mL per gram of

substrate).

Add sodium azide (1.5 eq) to the solution.

Stir the reaction mixture vigorously at room temperature (20-25 °C) overnight (12-18 hours).

Monitor the reaction by TLC until the starting material is consumed.

Upon completion, slowly and carefully pour the reaction mixture into a beaker containing

deionized water (approx. 10 times the volume of DMSO). This may be mildly exothermic.

Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl

ether or ethyl acetate (3 x volume of the aqueous layer).
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Combine the organic layers and wash with brine (2 x volume of the organic layer) to remove

residual DMSO.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude N-Benzyl-2-azidopropanamide.

If necessary, the product can be purified by silica gel column chromatography.

Protocol 2: Synthesis of N-Benzyl-2-
(diethylamino)propanamide
This protocol demonstrates the use of a secondary amine as a nucleophile. Using a secondary

amine like diethylamine avoids the problem of over-alkylation, which is a common issue with

primary amines that can lead to mixtures of secondary, tertiary, and even quaternary

ammonium salts.[12] A non-nucleophilic base is added to neutralize the HBr formed during the

reaction.

Materials:

N-Benzyl-2-bromopropanamide (1.0 eq)

Diethylamine (2.0 eq)

Potassium Carbonate (K₂CO₃) (2.0 eq) or Triethylamine (Et₃N) (2.0 eq)

Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

Deionized Water

Ethyl Acetate

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Worksheets/Worksheets%3A_Inorganic_Chemistry/Worksheets%3A_Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry/4%3A_Nucleophilic_Substitution_at_Tetrahedral_Carbon/4.17%3A_Nucleophilic_Substitutions_in_Synthesis%3A_Amines
https://www.benchchem.com/product/b1267213/docs?utm_src=pdf-body#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a round-bottom flask, add N-Benzyl-2-bromopropanamide (1.0 eq), potassium

carbonate (2.0 eq), and acetonitrile (5-10 mL per gram of substrate).

Add diethylamine (2.0 eq) to the suspension.

Stir the mixture at 40-50 °C for 6-12 hours, monitoring by TLC.

After cooling to room temperature, filter off the inorganic salts and wash the filter cake with a

small amount of ethyl acetate.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

Wash the organic solution with water (2x) and then brine (1x).

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo

to obtain the product.

Purify by column chromatography if needed.

Protocol 3: Synthesis of N-Benzyl-2-
(phenylthio)propanamide
This protocol involves a thiol nucleophile. Thiols are generally weak nucleophiles, but their

conjugate bases, thiolates, are excellent nucleophiles.[11] A mild base is used to deprotonate

the thiol in situ.

Materials:

N-Benzyl-2-bromopropanamide (1.0 eq)

Thiophenol (1.2 eq)

Potassium Carbonate (K₂CO₃) (1.5 eq)

N,N-Dimethylformamide (DMF)
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Deionized Water

Ethyl Acetate

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, suspend potassium carbonate (1.5 eq) in DMF (5-10 mL per gram of

substrate).

Add thiophenol (1.2 eq) and stir for 15-20 minutes at room temperature to form the

potassium thiophenolate salt.

Add a solution of N-Benzyl-2-bromopropanamide (1.0 eq) in a minimum amount of DMF.

Stir the reaction at room temperature for 4-8 hours, monitoring by TLC.

Pour the reaction mixture into water and extract with ethyl acetate (3x).

Combine the organic layers and wash thoroughly with water (2x) and brine (1x).

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting crude product by silica gel column chromatography.

References
Characteristics of the SN2 Reaction. (2024). Chemistry LibreTexts. [Link]

Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives.

(1995). Journal of Medicinal Chemistry. [Link]

Characteristics of the SN2 Reaction. (2024). Chemistry LibreTexts. [Link]

Solvents in SN1 and SN2 Nucleophilic Substitution Reactions. (2014). YouTube. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1267213/docs?utm_src=pdf-body#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/11%3A_Substitution_and_Elimination_Reactions/11.03%3A_Characteristics_of_the_SN2_Reaction
https://pubmed.ncbi.nlm.nih.gov/7650675/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map__Organic_Chemistry(McMurry)/11%3A_Reactions_of_Alkyl_Halides_-_Nucleophilic_Substitutions_and_Eliminations/11.03%3A_Characteristics_of_the_S%E2%82%82_Reaction
https://www.youtube.com/watch?v=H6p7pESN-AY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stereochemical and Steric Effects in Nucleophilic Substitution of α‐Halo Ketones. (2023).

ResearchGate. [Link]

Stereochemistry in Nucleophilic Substitution. (2021). Chemistry LibreTexts. [Link]

Deciding SN1/SN2/E1/E2 - The Solvent. (2012). Master Organic Chemistry. [Link]

The Fascinating Chemistry of α‐Haloamides. (2017). National Institutes of Health. [Link]

Stereochemical Aspects of Nucleophilic Substitution Reaction. (n.d.). Scribd. [Link]

Know Stereochemical Aspects of Nucleophilic Substitution Reactions. (2023). EMBIBE.

[Link]

Nucleophilic Substitutions in Synthesis: Amines. (2021). Chemistry LibreTexts. [Link]

N-Benzyl-2-bromopropanamide. (n.d.). PubChem. [Link]

The Stereochemistry of SN1 Reaction Mechanism. (n.d.). Chemistry Steps. [Link]

Nucleophilic Substitution Reactions of Haloalkanes and Related Compounds. (n.d.).

ScienceDirect. [Link]

Process for manufacturing N-benzyl-N-isopropyl amides. (1982).

Reactivity of benzyl halides towards nucleophilic substitution. (2017). Chemistry Stack

Exchange. [Link]

Nucleophilic substitution. (n.d.). Arts, Science, and Commerce College, Kolhar. [Link]

Mechanisms of nucleophilic substitution. (n.d.). UCL Discovery. [Link]

Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents.

(2018). ResearchGate. [Link]

Ch 11 : Nucleophilic substitution of benzylic halides. (n.d.). University of Calgary. [Link]

7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. (n.d.).

University of California, Santa Barbara. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.researchgate.net/publication/372856488_Stereochemical_and_Steric_Effects_in_Nucleophilic_Substitution_of_a-Halo_Ketones
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_267_-Organic_Chemistry_I(Morsch)/04%3A_Alkyl_Halides_and_Nucleophilic_Substitution/4.04%3A_Stereochemistry_in_Nucleophilic_Substitution
https://www.masterorganicchemistry.com/2012/12/04/deciding-sn1sn2e1e2-the-solvent/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5596181/
https://www.scribd.com/document/498418041/Stereochemical-Aspects-of-Nucleophilic-Substitution-Reaction
https://www.embibe.com/exams/stereochemical-aspects-of-nucleophilic-substitution-reactions/
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_269-Organic_Chemistry_II(Morsch)/04%3A_Reactions_of_Aromatics_and_Amines/4.17%3A_Nucleophilic_Substitutions_in_Synthesis-_Amines
https://www.benchchem.com/product/b1267213/docs?utm_src=pdf-body#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/145880
https://www.chemistrysteps.com/sn1-stereochemistry/
https://www.sciencedirect.com/science/article/abs/pii/B9780128024447000080
https://chemistry.stackexchange.com/questions/90108/reactivity-of-benzyl-halides-towards-nucleophilic-substitution
https://asc.ac.in/wp-content/uploads/2021/01/Nucleophilic-substitution.pdf
https://discovery.ucl.ac.uk/id/eprint/10099510/
https://www.researchgate.net/publication/327772635_Synthesis_of_N-Substituted_Benzamide_Derivatives_and_their_Evaluation_as_Antitumor_Agents
https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch11/ch11-5-2.html
https://www.chem.ucsb.edu/~neuman/chem6a/ch7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scheme 1. Reactions of 2-bromo(N-benzyl)benzamide and 2-chloro(N-phenyl...). (n.d.).

ResearchGate. [Link]

Benzylamines. (n.d.). Organic Chemistry Portal. [Link]

Benzyl azide synthesis by azidonation. (n.d.). Organic Chemistry Portal. [Link]

Differential Reactivity of Maleimide and Bromoacetyl Functions With Thiols: Application to the

Preparation of Liposomal Diepitope Constructs. (2000). PubMed. [Link]

Synthesis and Antioxidant Activity of N-Benzyl-2-[4-(aryl)-1H-1,2,3-triazol-1-yl]ethan-1-imine

Oxides. (2024). MDPI. [Link]

Synthesis of benzylic amines. (n.d.). Organic Chemistry Portal. [Link]

Thiol-Activated DNA Damage By α-Bromo-2-cyclopentenone. (2007). National Institutes of

Health. [Link]

Supplementary Information. (n.d.). The Royal Society of Chemistry. [Link]

Reactions of N-Benzyl- and N-(2-Phenylethyl)maleimides with Secondary Amines. (2022).

ResearchGate. [Link]

Syntheses of organic benzyl sulphides from thiols using a modified clay catalyst. (1998).

Indian Academy of Sciences. [Link]

Thiol-thiol cross-clicking using bromo-ynone reagents. (2021). National Institutes of Health.

[Link]

Application of Odorless Thiols for the Cleavage of 2- and 4-Nitrobenzenesulfonamides.

(2000). ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.researchgate.net/figure/Scheme-1-Reactions-of-2-bromoN-benzylbenzamide-and-2-chloroN-phenyl-benzamide-with_fig1_327772635
https://www.organic-chemistry.org/protected-amines/benzylamines.htm
https://www.organic-chemistry.org/syntheses/C-N/azides/benzylazides.shtm
https://pubmed.ncbi.nlm.nih.gov/10639094/
https://www.mdpi.com/1420-3049/29/11/2560
https://www.organic-chemistry.org/synthesis/C-N/amines/benzylamines.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2504313/
https://www.rsc.org/suppdata/c9/ra/c9ra04870a/c9ra04870a1.pdf
https://www.researchgate.net/publication/360632598_Reactions_of_N-Benzyl-_and_N-2-Phenylethylmaleimides_with_Secondary_Amines
https://repository.ias.ac.in/1063/1/226.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8270183/
https://www.researchgate.net/publication/251347672_Application_of_Odorless_Thiols_for_the_Cleavage_of_2-_and_4-Nitrobenzenesulfonamides
https://www.benchchem.com/product/b1267213?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. chem.libretexts.org [chem.libretexts.org]

4. embibe.com [embibe.com]

5. scribd.com [scribd.com]

6. The Stereochemistry of SN1 Reaction Mechanism - Chemistry Steps
[chemistrysteps.com]

7. chem.libretexts.org [chem.libretexts.org]

8. youtube.com [youtube.com]

9. chem.libretexts.org [chem.libretexts.org]

10. Exploring the Role of Polar Aprotic Solvents in SN2 Reaction Mechanisms
[tengerchemical.com]

11. masterorganicchemistry.com [masterorganicchemistry.com]

12. chem.libretexts.org [chem.libretexts.org]

13. pdf.benchchem.com [pdf.benchchem.com]

14. Differential reactivity of maleimide and bromoacetyl functions with thiols: application to
the preparation of liposomal diepitope constructs - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

To cite this document: BenchChem. [Application Note & Protocol Guide: Nucleophilic
Substitution on N-Benzyl-2-bromopropanamide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1267213/docs#application-note-
protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8627614/
https://pubmed.ncbi.nlm.nih.gov/8627614/
https://www.researchgate.net/publication/237854713_Stereochemical_and_Steric_Effects_in_Nucleophilic_Substitution_of_-Halo_Ketones
https://chem.libretexts.org/Ancillary_Materials/Worksheets/Worksheets%3A_Inorganic_Chemistry/Worksheets%3A_Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry/4%3A_Nucleophilic_Substitution_at_Tetrahedral_Carbon/4.4%3A_Stereochemistry_in_Nucleophilic_Substitution
https://www.embibe.com/exams/stereochemical-aspects-of-nucleophilic-substitution-reactions/
https://www.scribd.com/document/934830707/Stereochemical-Aspects-of-Nucleophilic-Substitution-Reaction
https://www.chemistrysteps.com/stereochemistry-sn1-reaction-mechanism/
https://www.chemistrysteps.com/stereochemistry-sn1-reaction-mechanism/
https://chem.libretexts.org/Courses/Athabasca_University/Chemistry_350%3A_Organic_Chemistry_I/11%3A_Reactions_of_Alkyl_Halides-_Nucleophilic_Substitutions_and_Eliminations/11.03%3A_Characteristics_of_the_SN2_Reaction
https://www.youtube.com/watch?v=Sbk3zQkQHqs
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/11%3A_Reactions_of_Alkyl_Halides-_Nucleophilic_Substitutions_and_Eliminations/11.03%3A_Characteristics_of_the_SN2_Reaction
https://www.tengerchemical.com/news/polaraproticsolventssn2-5882.html
https://www.tengerchemical.com/news/polaraproticsolventssn2-5882.html
https://www.masterorganicchemistry.com/2012/12/04/deciding-sn1sn2e1e2-the-solvent/
https://chem.libretexts.org/Ancillary_Materials/Worksheets/Worksheets%3A_Inorganic_Chemistry/Worksheets%3A_Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry/4%3A_Nucleophilic_Substitution_at_Tetrahedral_Carbon/4.17%3A_Nucleophilic_Substitutions_in_Synthesis%3A_Amines
https://pdf.benchchem.com/31/Synthesis_of_Benzyl_Azide_from_Benzyl_Bromide_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/10639094/
https://pubmed.ncbi.nlm.nih.gov/10639094/
https://cssp.chemspider.com/408
https://www.benchchem.com/product/b1267213/docs#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://www.benchchem.com/product/b1267213/docs#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://www.benchchem.com/product/b1267213/docs#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://www.benchchem.com/product/b1267213/docs#application-note-protocol-guide-nucleophilic-substitution-on-n-benzyl-2-bromopropanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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